Cas no 30758-34-0 (Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene-)

Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene- structure
30758-34-0 structure
Product Name:Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene-
CAS No:30758-34-0
MF:C8H11N
MW:121.179641962051
CID:311705
PubChem ID:35456
Update Time:2025-04-19

Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene-
    • 2,2-dimethyl-3-methylidenecyclobutane-1-carbonitrile
    • 2,2-Dimethyl-3-methylenecyclobutanecarbonitrile
    • USAF A-20164
    • 4-09-00-00135 (Beilstein Handbook Reference)
    • 2,2-Dimethyl-3-methylenecyclobutane carbonitrile
    • DTXSID80952972
    • 30758-34-0
    • CYCLOBUTANECARBONITRILE, 2,2-DIMETHYL-3-METHYLENE-
    • BRN 1928472
    • Inchi: 1S/C8H11N/c1-6-4-7(5-9)8(6,2)3/h7H,1,4H2,2-3H3
    • InChI Key: WMRQQFSYNXFYJW-UHFFFAOYSA-N
    • SMILES: N#CC1CC(=C)C1(C)C

Computed Properties

  • Exact Mass: 121.08923
  • Monoisotopic Mass: 121.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
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